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Welcome to the technical support center for the Myelin Oligodendrocyte Glycoprotein (MOG)

35-55 peptide-induced Experimental Autoimmune Encephalomyelitis (EAE) model. This

resource is designed for researchers, scientists, and drug development professionals to

provide in-depth troubleshooting guides and frequently asked questions to help minimize

mouse-to-mouse variability and ensure robust, reproducible results.

Introduction to the MOG (35-55) EAE Model
The MOG (35-55) induced EAE in C57BL/6 mice is the most widely used animal model for

multiple sclerosis (MS).[1][2][3] This model recapitulates many of the clinical and pathological

features of human MS, particularly the chronic progressive form of the disease.[4][5][6] EAE is

induced by immunizing susceptible mouse strains, like the C57BL/6, with the MOG (35-55)

peptide emulsified in Complete Freund's Adjuvant (CFA), followed by the administration of

pertussis toxin (PTX).[7][8] This process triggers a CD4+ T-cell-mediated autoimmune
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response against the myelin sheath of the central nervous system (CNS), leading to

inflammation, demyelination, and axonal damage.[9][10]

However, the model is notoriously susceptible to variability, which can compromise the

statistical power of studies and lead to erroneous conclusions.[6][8][11] This guide will provide

a comprehensive overview of the critical parameters that influence EAE induction and

progression, along with detailed protocols and troubleshooting advice to enhance experimental

consistency.

Troubleshooting Guides
Issue 1: Inconsistent or Low EAE Incidence
A common challenge is achieving a high and consistent incidence of EAE, which should

typically be between 80-100% in C57BL/6 mice.[5][7][8] Low or variable incidence can often be

traced back to suboptimal immunization procedures.

Improper Emulsion Preparation: The quality of the MOG/CFA emulsion is arguably the most

critical factor for successful EAE induction.[9] An unstable or improperly mixed emulsion will

not provide the sustained antigen release necessary to trigger a robust immune response.

Detailed Protocol for Stable Emulsion Preparation:

1. Reagent Preparation:

Dissolve lyophilized MOG (35-55) peptide in sterile, endotoxin-free PBS or ddH₂O to

a final concentration of 2 mg/mL.[9] Store aliquots at -20°C and avoid repeated

freeze-thaw cycles.[8][12]

Ensure the CFA is supplemented with Mycobacterium tuberculosis (H37Ra) at a

concentration of 1-4 mg/mL.[9][13] Thoroughly resuspend the mycobacteria by

vortexing or sonicating before use.

2. Emulsification (Two-Syringe Method):

Using two Luer-lock syringes connected by a three-way stopcock, draw up equal

volumes of the MOG (35-55) solution and the CFA.[9][12]
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Forcefully pass the mixture back and forth between the syringes for at least 10-20

minutes.[9] The emulsion is ready when it becomes thick, white, and viscous.[8]

Quality Control Check: Place a small drop of the emulsion into a beaker of cold water.

A stable emulsion will not disperse and will remain as a cohesive droplet.[12] If it

disperses, continue mixing.

Suboptimal Immunization Technique: The location and method of injection are crucial for

proper antigen presentation to the immune system.

Step-by-Step Immunization Protocol:

1. Anesthetize the mouse to ensure proper and safe administration.[4][14]

2. Inject a total of 200 µL of the emulsion subcutaneously (s.c.) divided between two sites,

typically the upper back and the flank.[7][12][15]

3. After injection, leave the needle in place for 10-15 seconds to prevent leakage of the

viscous emulsion.[15]

Pertussis Toxin (PTX) Issues: PTX is essential for facilitating the entry of encephalitogenic T

cells into the CNS.[7]

PTX Administration & Considerations:

Administer PTX intraperitoneally (i.p.) on the day of immunization (Day 0) and again 24-

48 hours later (Day 1 or 2).[7][8][15]

The potency of PTX can vary significantly between batches and suppliers.[1] It is crucial

to titrate each new batch to determine the optimal dose. Doses typically range from 100-

500 ng per mouse.[1][8]

Some studies have shown that omitting PTX can result in a milder, more variable

disease course, which may be desirable for certain research questions but can also

lead to lower incidence.[16][17]
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Caption: Workflow for MOG (35-55) EAE Induction.

Issue 2: High Variability in Disease Severity and Onset
Even with high incidence, significant variability in the timing of onset and the peak clinical score

can obscure treatment effects.

Animal-Related Factors: The genetic background, age, sex, and microbiome of the mice can

all influence EAE susceptibility.

Standardization of Animals:

Strain: Use C57BL/6J mice from a reputable supplier. The genetic background is critical

as some strains are resistant to MOG (35-55) induced EAE.[4]

Age: Mice should be between 9-13 weeks of age at the start of the study.[7] Younger

mice may have an underdeveloped immune system, while older mice can show altered

immune responses.

Sex: While both male and female mice can be used, it is recommended to use only one

sex within an experiment to avoid variability due to hormonal differences.[6][18] Female

mice are most commonly used.[15]
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Acclimation & Stress: Allow mice to acclimate to the facility for at least one week before

immunization.[15] Stress can suppress the immune response and reduce EAE severity.

[7] Minimize handling, noise, and other environmental stressors.

Inconsistent Dosing: Inaccurate dosing of the MOG peptide or PTX will lead to variable

immune responses.

Dosing Best Practices:

Carefully calculate and prepare the emulsion to ensure each mouse receives the correct

amount of MOG (35-55), typically 200 µg per mouse.[8][9]

As mentioned, PTX potency is a major source of variability. Standardize the dose based

on the potency of the specific batch being used.[1]

Subjective Clinical Scoring: Inconsistent scoring between observers is a major source of

data variability.

Standardized Scoring Protocol:

Implement a clear and well-defined scoring system. The most common is a 0-5 scale.

[19][20][21]

Blinding: The observer scoring the mice should be blinded to the treatment groups to

eliminate unconscious bias.[21]

Training: Ensure all personnel scoring mice are trained on the same criteria and

periodically cross-validate their scores.

Frequency: Score mice daily, at the same time each day, starting from day 7 post-

immunization.[15]
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Score Clinical Signs

0 No clinical signs

0.5 Tip of tail is limp

1.0 Limp tail

1.5 Limp tail and hind leg inhibition

2.0 Hind limb weakness

2.5
Limp tail and almost complete paralysis of hind

legs

3.0 Complete paralysis of hind legs

3.5 Complete hind leg and partial front leg paralysis

4.0 Complete hind and front leg paralysis

5.0 Moribund or dead

Source: Adapted from Hooke Laboratories and other common protocols.[20][21]

Frequently Asked Questions (FAQs)
Q1: My EAE mice have a very rapid and severe disease course, leading to high mortality. How

can I reduce the severity?

A1: This is often due to an overly aggressive immunization protocol. Consider the following

adjustments:

Reduce PTX Dose: High doses of PTX can lead to a more severe disease course. Try

titrating the PTX dose downwards.[1]

Reduce MOG Dose: While less common, reducing the MOG peptide dose from 200 µg to

100-150 µg can sometimes temper the severity.

Check M. tuberculosis Concentration: Ensure the concentration in your CFA is not

excessively high. A typical range is 1-4 mg/mL.
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Q2: I'm observing a relapsing-remitting disease course in my C57BL/6 mice, which I thought

was not typical for the MOG (35-55) model. Why is this happening?

A2: The MOG (35-55) model in C57BL/6 mice typically induces a chronic, non-relapsing

paralysis.[2][4] If you are observing what appears to be relapses, it could be due to:

Scoring Inconsistencies: Small errors in scoring can be misinterpreted as a relapse. Ensure

rigorous, blinded scoring.[21] A true relapse is typically defined as an increase in score by at

least one full point after a period of remission.[21]

Genetic Drift: If your C57BL/6 mouse colony has been inbred for many generations without

refreshing the stock from a primary supplier, genetic drift could potentially alter the disease

phenotype.

Model Choice: If a relapsing-remitting course is desired, the PLP (139-151) induced EAE in

SJL mice is the standard model.[4]

Q3: Can I use male mice for my EAE studies?

A3: Yes, male mice can be used. However, it is critical not to mix sexes within the same

experiment. Some studies have reported that male mice may develop a less severe form of

EAE compared to females, which is thought to be due to the immunomodulatory effects of

androgens.[18] If using males, be consistent across all experimental groups.

Q4: How important is the microbiome in EAE variability?

A4: The gut microbiome is increasingly recognized as a significant modulator of the immune

system and can influence susceptibility to EAE. Mice from different vendors or even different

rooms within the same facility can have distinct microbiomes, which can contribute to

experimental variability. While difficult to control completely, co-housing mice from different

experimental groups for a period before the study can help normalize the microbiome.

Standardizing the diet is also a key factor, as diet composition can significantly alter the gut

microbiota and EAE outcomes.[11]

Q5: My control group is showing a delayed onset and reduced severity compared to what is

published. What could be the cause?
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A5: This can be due to stress induced by experimental procedures.[7] If your treatment group

involves frequent handling, injections, or gavage, the associated stress can have an

immunosuppressive effect. To account for this, your vehicle control group must undergo the

exact same procedures (sham dosing) as the treatment group.[15] Acclimating the mice to the

handling and procedures for several days before immunization can also help minimize the

stress response.[15]

Protocol Animal

EAE Variability

Emulsion Quality

PTX Potency/Dose

Scoring Subjectivity

Genetics (Strain)

Husbandry (Stress, Diet)
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Caption: Key Factors Contributing to MOG EAE Variability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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